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Compound of Interest

Compound Name: NITD-916

Cat. No.: B1494569

For Immediate Implementation: This document provides essential safety and logistical
guidance for all laboratory personnel involved in the handling, storage, and disposal of NITD-
916. Adherence to these protocols is mandatory to ensure a safe research environment and
prevent occupational exposure.

NITD-916, a potent enoyl-acyl carrier protein reductase (InhA) inhibitor, presents specific
handling challenges due to its combustible nature and high water hazard classification. This
guide outlines the necessary personal protective equipment (PPE), operational procedures,
and disposal plans to mitigate risks associated with this compound.

Core Safety and Handling Protocols

All handling of NITD-916 must occur within a designated controlled area, such as a chemical
fume hood or a glove box, to minimize inhalation and contact risks. The following PPE is
mandatory for all personnel handling the compound.

Personal Protective Equipment (PPE) Requirements:
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PPE Category

Specification

Rationale

Respiratory Protection

N95 respirator or higher

Protects against inhalation of

fine particles.

Hand Protection

Double-layered nitrile gloves

Provides a robust barrier

against skin contact.

Eye Protection

Chemical splash goggles

Protects eyes from potential

splashes.

Body Protection

Flame-resistant lab coat

Offers protection against spills

and fire hazards.

Footwear

Closed-toe shoes

Prevents exposure from spills.

Step-by-Step Operational Procedures

Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

o Store NITD-916 in a cool, dry, and well-ventilated area away from heat sources and

incompatible materials.

e The compound is classified as a combustible solid (Storage Class 11) and is highly
hazardous to water (WGK 3).

Preparation of Solutions:

» All weighing and preparation of NITD-916 solutions must be conducted within a certified

chemical fume hood or glove box.

¢ Use non-sparking tools to handle the solid compound.

e NITD-916 is soluble in Dimethyl sulfoxide (DMSO).

Handling and Experimental Use:

e Always handle the compound with the required PPE.
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e Avoid creating dust.

¢ In case of a spill, follow the laboratory's established spill response procedure for potent
compounds.

Disposal Plan

All waste materials contaminated with NITD-916, including gloves, lab coats, and consumables,
must be disposed of as hazardous waste.

Waste Segregation and Disposal:

o Collect all solid waste contaminated with NITD-916 in a clearly labeled, sealed hazardous
waste container.

o Collect all liquid waste containing NITD-916 in a separate, labeled hazardous waste
container.

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.
Never dispose of NITD-916 down the drain.[1][2]

Emergency Procedures

In case of skin contact:

e Immediately wash the affected area with copious amounts of soap and water.
* Remove contaminated clothing.

» Seek medical attention.

In case of eye contact:

o Immediately flush eyes with a gentle stream of water for at least 15 minutes.
» Seek medical attention.

In case of inhalation:
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e Move the individual to fresh air.

» Seek medical attention.

In case of ingestion:

e Do not induce vomiting.

e Rinse the mouth with water.

» Seek immediate medical attention.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the critical steps for the safe handling and disposal of NITD-
916.
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Caption: Workflow for the safe handling and disposal of NITD-916.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1494569#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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